[4-Chloro-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]-[(1,1,3-trioxo-1,2-benzothiazol-2-yl)methyl]cyanamide

• Molecular Formula: C15H14ClN7O3S
• Molecular Weight: 407.8 g/mol
• IUPAC Name: [4-chloro-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]-[(1,1,3-trioxo-1,2-benzothiazol-2-yl)methyl]cyanamide
• InChI: InChI=1S/C15H14ClN7O3S/c1-9(2)18-14-19-13(16)20-15(21-14)22(7-17)8-23-12(24)10-5-3-4-6-11(10)27(23,25)26/h3-6,9H,8H2,1-2H3,(H,18,19,20,21)
• InChI Key: TZYLZLJCFUDOTG-UHFFFAOYSA-N
• SMILES: CC(C)NC1=NC(=NC(=N1)Cl)N(CN2C(=O)C3=CC=CC=C3S2(=O)=O)C#N

Description

[4-chloro-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]-[(1,1,3-trioxo-1,2-benzothiazol-2-yl)methyl]cyanamide is a member of benzothiazoles.

Scientific Research Applications

Corrosion Inhibition

The compound has been explored for its effectiveness as a corrosion inhibitor for carbon steel in acidic environments. Studies show that benzothiazole derivatives, including similar compounds, provide stable and efficient protection against steel corrosion, likely due to their ability to adsorb onto surfaces through both physical and chemical means (Hu et al., 2016).

Anticancer Potential

Benzothiazole derivatives, closely related to the specified compound, have been assessed for their anticancer activity. These compounds have shown effectiveness against various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers (Havrylyuk et al., 2010).

Antimicrobial Activity

Compounds with benzothiazole structures have been synthesized and evaluated for their antimicrobial properties. These include derivatives designed for potential use against various bacterial and fungal strains, demonstrating the versatility of this class of compounds in addressing microbial threats (Sareen et al., 2006).

VEGF-R2 Tyrosine Kinase Inhibition

Similar triazine compounds have been identified as potent inhibitors of VEGF-R2 tyrosine kinase, a key target in cancer treatment. These inhibitors display promising selectivity and potency, offering a potential pathway for therapeutic development (Baindur et al., 2005).

Herbicide Washoff Studies

Studies involving herbicides structurally similar to the compound have been conducted to understand their environmental impact, particularly in terms of runoff and sedimentation. This research is crucial for assessing the ecological consequences of agricultural practices (Martin et al., 1978).

Synthesis and Biological Evaluation

Further research includes the synthesis and biological evaluation of related triazine derivatives for various applications, including antitumor activities. These studies contribute to the broader understanding of the chemical and biological properties of triazine and benzothiazole derivatives (Tomorowicz et al., 2020).